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Compound of Interest

Compound Name: 2-Hydroxymethyl Olanzapine

Cat. No.: B608725 Get Quote

An In-depth Technical Guide to 2-Hydroxymethyl
Olanzapine
This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and analysis of 2-Hydroxymethyl Olanzapine, a metabolite of the atypical

antipsychotic drug Olanzapine. This document is intended for researchers, scientists, and

professionals in the field of drug development and pharmacology.

Chemical Structure and Properties
2-Hydroxymethyl Olanzapine is a derivative of Olanzapine where the methyl group at the 2-

position of the thieno[2,3-b][1][2]benzodiazepine core has been hydroxylated.

Chemical Structure:

Caption: Chemical structure of 2-Hydroxymethyl Olanzapine.

Table 1: Chemical and Physical Properties of 2-Hydroxymethyl Olanzapine
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Property Value Source

IUPAC Name

(4-(4-methylpiperazin-1-

yl)-10H-benzo[b]thieno[2,3-e]

[1][3]diazepin-2-yl)methanol

[4]

CAS Number 174756-45-7 [4]

Molecular Formula C₁₇H₂₀N₄OS [4]

Molecular Weight 328.43 g/mol [4]

Appearance Brown Solid [4]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Metabolism and Pharmacokinetics
2-Hydroxymethyl Olanzapine is a minor metabolite of Olanzapine.[5][6] The formation of this

metabolite is catalyzed by the cytochrome P450 enzyme CYP2D6.[3][5] It is considered to be a

clinically inactive metabolite.[7] In addition to being a metabolite, 2-Hydroxymethyl
Olanzapine has also been identified as a degradation product of Olanzapine in aqueous

solutions, a process that appears to be influenced by the presence of oxygen.[8]
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Metabolic Pathway of Olanzapine to 2-Hydroxymethyl Olanzapine
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Synthetic Workflow for 2-Hydroxymethyl Olanzapine

2-Fluoronitrobenzene +
Thiophene-2-amine

Condensation
(LiOH, DMSO)

Secondary Amine

Formylation
(DMF, POCl₃)

Aldehyde

Reductive Cyclization
(SnCl₂, Ethanol)

4-amino-10H-thieno[2,3-b][1,5]benzodiazepine-2-carbaldehyde

Reduction
(NaBH₄, Ethanol)

Hydroxymethyl Derivative

Condensation
(N-methylpiperazine, Toluene/DMSO)

2-Hydroxymethyl Olanzapine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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